Methyl Heptanoate(Heptanoic Acid Methyl Ester)

• CAS No.: 106-73-0
• Product Name: Methyl Heptanoate(Heptanoic Acid Methyl Ester)
• Molecular Formula: C8H16O2
• Molecular Weight: 144.21 g/mol
• IUPAC Name: methyl heptanoate
• Standard InChI: InChI=1S/C8H16O2/c1-3-4-5-6-7-8(9)10-2/h3-7H2,1-2H3
• Standard InChIKey: XNCNNDVCAUWAIT-UHFFFAOYSA-N
• SMILES: CCCCCCC(=O)OC
• Canonical SMILES: CCCCCCC(=O)OC
• Appearance: Unit:1 gramSolvent:nonePurity:99%Physical liquid
• Boiling Point: 174.0 °C
• Density: d204 0.87; 0.87115 (20°)
• Melting Point: -56.0 °C; Fp -55.8 °; -55.8°C
• Physical Description: Liquid; colourless liquid with a fruity, orris odou
• Description: Methyl heptanoate, also known as fema 2705 or methyl enanthate, belongs to the class of organic compounds known as fatty acid methyl esters. Fatty acid methyl esters are compounds containing a fatty acid that is esterified with a methyl group. They have the general structure RC(=O)OR', where R=fatty aliphatic tail or organyl group and R'=methyl group. Methyl heptanoate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Methyl heptanoate has been detected in multiple biofluids, such as feces and urine. Within the cell, methyl heptanoate is primarily located in the membrane (predicted from logP) and cytoplasm. Methyl heptanoate is a sweet, berry, and floral tasting compound that can be found in pepper (c. frutescens) and pepper (spice). This makes methyl heptanoate a potential biomarker for the consumption of these food products.; Methyl heptanoate is a fatty acid ester.
• Solubility: soluble in organic solvents
• Synonyms: Enanthic Methyl Ester; Methyl Enanthate; Methyl Heptoate; Methyl n-Heptanoate; Methyl n-Heptylate; Methyl Oenanthylate; Radia 30159
• Reference: 1. L. Grislain et al. “Metabolism of amineptine in rat, dog and man” Eur J Drug Metab Pharmacokinet., vol. 15 pp. 339-345, 19902. R. Aparicio et al. “Detection of Rancid Defect in Virgin Olive Oil by the Electronic Nose” J. Agric. Food Chem, vol. 48 pp. 853-860, 20003. George A. Burdock, Giovanni Fenaroli (Prof. Dr.), Flavor ingredients, CRC Press, 20044. P. Jones, Y. Butt, and M. Bennett “Effects of odd-numbered medium-chain fatty acids on the accumulation of long-chain 3-hydroxy-fatty acids in longchainL-3-hydroxyacyl CoA dehydrogenase and mitochondrial trifunctional protein deficient skin fibroblasts” Mol Genet Metab., vol. 81 pp96-99, 2004
• PubChem Compound: 7826
• Last Modified: Nov 11 2021